4-(4-Methylpiperidin-1-yl)aniline

• IUPAC Name: 4-(4-methylpiperidin-1-yl)aniline
• InChI: InChI=1S/C12H18N2/c1-10-6-8-14(9-7-10)12-4-2-11(13)3-5-12/h2-5,10H,6-9,13H2,1H3
• InChI Key: UZQJQJNKYMSTCP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC=C(C=C2)N
• Molecular Formula: C12H18N2
• DSSTOX Substance ID: DTXSID70345551
• Molecular Weight: 190.28 g/mol
• CAS RN: 342013-25-6

Description

“4-(4-Methylpiperidin-1-yl)aniline” is a chemical compound with the molecular formula C12H18N2. It is used for the preparation of pyridopyrimidinones as anti-inflammatory macrophage colony-stimulating factor-1 receptor inhibitors and pharmacokinetics.

Molecular Structure Analysis

The molecular structure of “4-(4-Methylpiperidin-1-yl)aniline” can be represented by the SMILES string CC1CCN(CC1)c2ccc(N)cc2. This indicates that the molecule consists of a methylpiperidine ring attached to an aniline group.

Physical And Chemical Properties Analysis

“4-(4-Methylpiperidin-1-yl)aniline” has a molecular weight of 190.28. It is a solid at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the search results.

Scientific Research Applications

• Analgesic and Anesthetic Agents : A study by Kudzma et al. (1989) discusses the synthesis and properties of a novel class of potent opioid analgesic and anesthetic agents, including 4-(4-Methylpiperidin-1-yl)aniline. These agents were found to have a favorable pharmacological profile, exhibiting high analgesic potency, a short duration of action, rapid recovery of motor coordination following anesthetic doses, and greater cardiovascular and respiratory safety during anesthesia compared to opioids like fentanyl and alfentanil (Kudzma et al., 1989).

• Electroluminescence Application : In the field of electroluminescence, a study by Vezzu et al. (2010) explores the synthesis, structure, and photophysics of highly luminescent tetradentate bis-cyclometalated platinum complexes. One of the compounds studied, which includes a derivative of 4-(4-Methylpiperidin-1-yl)aniline, demonstrated promising results for use in organic light-emitting diode (OLED) devices (Vezzu et al., 2010).

• Electrochromic Materials : Li et al. (2017) synthesized novel electrochromic materials employing a derivative of 4-(4-Methylpiperidin-1-yl)aniline. These materials showed outstanding optical contrasts, high coloration efficiencies, and fast switching speeds in the near-infrared region, making them suitable for electrochromic applications (Li et al., 2017).

• EGFR and HER2 Protein Tyrosine Kinase Inhibition : Fink et al. (2011) developed a novel series of compounds for dual EGFR and HER2 protein tyrosine kinase inhibition, one of which includes 4-(4-Methylpiperidin-1-yl)aniline. This compound exhibited promising oral efficacy in human tumor xenograft models (Fink et al., 2011).

• Electrochemical Synthesis : Shahhosseini et al. (2016) discuss the electrochemical synthesis of a novel polymer based on a derivative of 4-(4-Methylpiperidin-1-yl)aniline. This polymer showed potential as a high conducting material suitable for use as a counter electrode in dye-sensitized solar cells (Shahhosseini et al., 2016).

Safety and Hazards

“4-(4-Methylpiperidin-1-yl)aniline” is harmful if swallowed, in contact with skin, or if inhaled. It can cause severe skin burns and eye damage. Therefore, it should be handled with appropriate safety measures, including the use of personal protective equipment and adequate ventilation.